Cas no 71340-69-7 (2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1))

• Product Name: 2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
• CAS No: 71340-69-7
• MF: C₄H₆Cl₂N₄
• MW: 181.023237705231
• CID: 563894
• PubChem ID: 3054499
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
• 6-Chloro-2,4-pyrimidinediamine hydrochloride
• 6-chloropyrimidine-2,4-diamine,hydrochloride
• NS-4232
• 2,4-Pyrimidinediamine, 6-chloro-, monohydrochloride
• 71340-69-7
• DTXSID80221539

• Inchi： 1S/C4H5ClN4.ClH/c5-2-1-3(6)9-4(7)8-2;/h1H,(H4,6,7,8,9);1H
• InChI Key： YNJYNMKNCYRZJR-UHFFFAOYSA-N
• SMILES： ClC1=CC(N)=NC(N)=N1.Cl

Computed Properties

• Exact Mass: 179.99718
• Monoisotopic Mass: 179.996952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 77.8

Experimental Properties

• Boiling Point: 438.3°C at 760 mmHg
• Flash Point: 218.9°C
• PSA: 77.82